5-(1,3-thiazol-4-yl)-1H-1,2,3,4-tetrazole

• IUPAC Name: 4-(2H-tetrazol-5-yl)-1,3-thiazole
• InChI: InChI=1S/C4H3N5S/c1-3(5-2-10-1)4-6-8-9-7-4/h1-2H,(H,6,7,8,9)
• InChI Key: XABGVTAOFFFFQT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CS1)C2=NNN=N2
• Molecular Formula: C4H3N5S
• DSSTOX Substance ID: DTXSID901309765
• Molecular Weight: 153.17 g/mol
• CAS RN: 1211529-94-0

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions.

Molecular Structure Analysis

Thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole derivatives have been observed to undergo various chemical reactions. For instance, they can undergo C − H substitution reactions under the catalysis of the palladium/copper system.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

5-(1,3-thiazol-4-yl)-1H-1,2,3,4-tetrazole has a wide range of applications in scientific research. It has been studied for its potential applications in drug development, biochemistry, and other areas of scientific research. In drug development, it has been used as a potential drug target for the treatment of cancer and other diseases. In biochemistry, it has been used as a potential inhibitor of enzymes involved in the biosynthesis of various biomolecules. Additionally, it has been used as a potential inhibitor of enzymes involved in the metabolism of drugs and other xenobiotics.

Mechanism of Action

Target of Action

Thiazole derivatives have been reported to exhibit a broad spectrum of biological activities, including antibacterial, antioxidant, antidiabetic, antidepressant, antiarrhythmic, anticancer, anti-inflammatory, antifungal, analgesic, antiviral, antipyretic, herbicidal, and other activities .

Mode of Action

These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Biochemical Pathways

Thiazole derivatives have been reported to exhibit antiviral, antibacterial, antifungal, and other properties , suggesting that they may interact with various biochemical pathways related to these biological activities.

Result of Action

Given the diverse biological activities associated with thiazole derivatives , it can be inferred that the compound may have a wide range of molecular and cellular effects.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(1,3-thiazol-4-yl)-1H-1,2,3,4-tetrazole in laboratory experiments include its solubility in water, ethanol, and acetone, its stability under a wide range of conditions, and its ability to act as a potential inhibitor of enzymes involved in the biosynthesis of various biomolecules and the metabolism of drugs and other xenobiotics. The main limitation of this compound is that its mechanism of action is not fully understood.

Future Directions

The potential future directions for research involving 5-(1,3-thiazol-4-yl)-1H-1,2,3,4-tetrazole include further investigation into its mechanism of action, its potential applications in drug development, and its potential applications in biochemistry and other areas of scientific research. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound. Finally, future research could be conducted to explore the potential advantages and limitations of using this compound in laboratory experiments.

Synthesis Methods

5-(1,3-thiazol-4-yl)-1H-1,2,3,4-tetrazole can be synthesized in several ways. One method involves the reaction of 1,3-thiazole-4-carbaldehyde with hydrazine hydrate in the presence of an acid catalyst. This yields the desired compound in good yields. Another method involves the reaction of 1,3-thiazole-4-carbaldehyde with hydrazine monohydrate in the presence of an acid catalyst. This yields the desired compound in good yields. Additionally, the compound can be synthesized by the reaction of 1,3-thiazole-4-carbaldehyde with hydrazine hydrate in the presence of a base catalyst.

Safety and Hazards

While specific safety data for “5-(1,3-thiazol-4-yl)-1H-1,2,3,4-tetrazole” is not available, safety data for similar compounds indicate that they may cause skin irritation, serious eye irritation, and respiratory irritation.